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Compound of Interest

Compound Name:
5-Chloro-2-fluorophenylboronic

acid

Cat. No.: B1364591 Get Quote

5-Chloro-2-fluorophenylboronic acid is a bifunctional organoboron compound that has

garnered significant interest as a building block in the synthesis of complex organic molecules.

Its utility is most pronounced in the palladium-catalyzed Suzuki-Miyaura cross-coupling

reaction, a cornerstone of modern carbon-carbon bond formation. The strategic placement of

the chloro and fluoro substituents on the phenyl ring imparts unique electronic properties that

can influence reaction kinetics and the physicochemical characteristics of the resulting

products, which are often intermediates in the development of pharmaceuticals and advanced

materials.[1]

A fundamental yet often overlooked property that dictates the utility of a solid reagent is its

solubility in common organic solvents. Proper solvent selection is paramount for achieving

optimal reaction conditions, maximizing yields, and ensuring the reproducibility of synthetic

protocols. This guide aims to provide a detailed understanding of the solubility profile of 5-
chloro-2-fluorophenylboronic acid.
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Property Value Source

CAS Number 352535-83-2 [1]

Molecular Formula C₆H₅BClFO₂ [1]

Molecular Weight 174.37 g/mol [1]

Appearance
White to off-white

solid/crystalline powder
[1]

Melting Point 122-127 °C [1]

The Complex Nature of Arylboronic Acid Solubility
The dissolution of arylboronic acids is a more complex phenomenon than that of typical organic

solids. This complexity primarily arises from the propensity of boronic acids to exist in

equilibrium with their cyclic trimeric anhydrides, known as boroxines.

The Boronic Acid-Boroxine Equilibrium
In the solid state and in solution, three molecules of a boronic acid can undergo dehydration to

form a six-membered ring composed of alternating boron and oxygen atoms. This equilibrium is

influenced by several factors, including the electronic nature of the substituents on the aryl ring,

the solvent, temperature, and the presence of water.
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5-Chloro-2-fluorophenylboronic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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